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Compound of Interest

Compound Name: Marsformoxide B

Cat. No.: B12325660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of derivatives of

Marsformoxide B, a naturally occurring triterpenoid with promising biological activities. Due to

the absence of a published total synthesis of Marsformoxide B, this document outlines a

proposed semi-synthetic approach starting from readily available ursane-type triterpenoids,

followed by detailed protocols for the derivatization of the Marsformoxide B scaffold. These

protocols are intended to enable researchers to generate a library of novel compounds for

structure-activity relationship (SAR) studies and drug discovery programs.

Structure of Marsformoxide B
Marsformoxide B is a pentacyclic triterpenoid with an ursane skeleton. Its chemical structure

has been elucidated and is presented below.

Molecular Formula: C₃₂H₅₀O₃[1][2]

CAS Number: 2111-46-8[1][2]

Class: Triterpenoid[3]

Natural Sources:Cirsium setosum, Alstonia scholaris

The structure, including the stereochemistry, is crucial for designing synthetic strategies and for

understanding its biological activity.
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Biological Activity of Marsformoxide B
Marsformoxide B has been reported to exhibit a range of biological activities, making it an

interesting starting point for the development of new therapeutic agents. A summary of its

known activities is provided in the table below. The table is designed to be expanded with data

from newly synthesized derivatives.
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Proposed Semi-Synthetic Approach to
Marsformoxide B
A plausible route to Marsformoxide B involves the modification of a more abundant,

structurally related ursane triterpenoid, such as ursolic acid. This approach leverages the

existing stereochemistry of the natural product core.
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Ursolic Acid Protection of C3-OH and C28-COOHe.g., Ac₂O, Py; CH₂N₂ Allylic Oxidation at C11e.g., SeO₂, t-BuOOH Epoxidation of C12-C13 double bonde.g., m-CPBA Deprotection and Acetylation of C3-OHe.g., LiAlH₄; Ac₂O, Py Marsformoxide B DerivativesVarious Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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